Cas no 78859-48-0 ((4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4a,5,14c-tetrahydroisochromeno[4,3-a]xanthen-14(4H)-one)
![(4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4a,5,14c-tetrahydroisochromeno[4,3-a]xanthen-14(4H)-one structure](https://www.kuujia.com/scimg/cas/78859-48-0x500.png)
78859-48-0 structure
Product name:(4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4a,5,14c-tetrahydroisochromeno[4,3-a]xanthen-14(4H)-one
(4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4a,5,14c-tetrahydroisochromeno[4,3-a]xanthen-14(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- (4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4a,5,14c-tetrahydroisochromeno[4,3-a]xanthen-14(4H)-one
- (4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4,4a,14c-tetrahydroisochromeno[4,3-a]xanthen-14-one
- DTXSID30229343
- (2)Benzopyrano(4,3-a)xanthen-14(4H)-one, 3,4a,5,14c-tetrahydro-11,13-dihydroxy-2,5,5-trimethyl-, cis-
- Calozeyloxanthone
- 78859-48-0
- [2]Benzopyrano[4,3-a]xanthen-14(4H)-one, 3,4a,5,14c-tetrahydro-11,13-dihydroxy-2,5,5-trimethyl-, cis-
- (4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4,4a,14c-tetrahydroisochromeno(4,3-a)xanthen-14-one
- DTXCID50151834
-
- Inchi: InChI=1S/C23H22O5/c1-11-4-5-14-13(8-11)19-17(28-23(14,2)3)7-6-16-21(19)22(26)20-15(25)9-12(24)10-18(20)27-16/h6-10,13-14,24-25H,4-5H2,1-3H3/t13-,14+/m1/s1
- InChI Key: RBXROYGIOKBJIU-KGLIPLIRSA-N
- SMILES: CC1=CC2C(CC1)C(OC3=C2C4=C(C=C3)OC5=CC(=CC(=C5C4=O)O)O)(C)C
Computed Properties
- Exact Mass: 378.14672380g/mol
- Monoisotopic Mass: 378.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 76Ų
(4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4a,5,14c-tetrahydroisochromeno[4,3-a]xanthen-14(4H)-one Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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5. Book reviews
78859-48-0 ((4aS,14cR)-11,13-dihydroxy-2,5,5-trimethyl-3,4a,5,14c-tetrahydroisochromeno[4,3-a]xanthen-14(4H)-one) Related Products
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